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Compound of Interest

Compound Name: Bezafibrate-d4

Cat. No.: B562651 Get Quote

Introduction

Bezafibrate-d4 is the deuterated analog of Bezafibrate, a lipid-lowering agent that acts as a

pan-agonist of peroxisome proliferator-activated receptors (PPARs).[1] Due to its isotopic

labeling, Bezafibrate-d4 is an ideal internal standard for the quantification of Bezafibrate in

biological samples using mass spectrometry-based techniques like Gas Chromatography-Mass

Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Accurate

and consistent preparation of stock and working solutions is critical for achieving reliable and

reproducible quantitative results in research and drug development.[3][4] This document

provides a detailed protocol for the preparation, storage, and handling of Bezafibrate-d4
solutions.

Data Presentation: Physicochemical and Storage Information

The following table summarizes the key properties and recommended storage conditions for

Bezafibrate-d4.
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Parameter Value Reference

Chemical Name

2-[4-[2-[(4-chlorobenzoyl-

2,3,5,6-

d4)amino]ethyl]phenoxy]-2-

methyl-propanoic acid

[1]

CAS Number 1189452-53-6 [1][5]

Molecular Formula C₁₉H₁₆ClD₄NO₄ [1]

Molecular Weight 365.84 g/mol [5]

Purity
≥98%; ≥99% deuterated forms

(d₁-d₄)
[1][6]

Formulation Solid [1]

Solubility
DMSO (slightly soluble), DMF,

Ethanol
[1][7][8]

Storage (Solid)
-20°C for up to 3 years; 4°C for

up to 2 years
[5]

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[5]

Experimental Protocols
1. Materials and Equipment

Bezafibrate-d4 solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Calibrated analytical balance

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Calibrated micropipettes and sterile pipette tips
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Vortex mixer

Amber glass vials or cryovials for storage

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Preparation of Bezafibrate-d4 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration. Adjust calculations based on desired concentration and volume.

Workflow Diagram: Stock Solution Preparation
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Step 1: Weighing

Step 2: Dissolution

Step 3: Finalizing and Storage

Accurately weigh
Bezafibrate-d4 solid

(e.g., 3.66 mg)

Quantitatively transfer
solid to a 1 mL
volumetric flask

Use weigh paper

Add ~0.8 mL DMSO

Vortex until fully
dissolved

Add DMSO to the
1 mL calibration mark

Invert flask to mix

Aliquot into cryovials

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM Bezafibrate-d4 stock solution.
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Protocol Steps:

Calculation: Calculate the mass of Bezafibrate-d4 required. For a 10 mM solution in 1 mL:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 365.84 g/mol = 0.0036584 g = 3.66 mg

Weighing: Using a calibrated analytical balance, accurately weigh approximately 3.66 mg of

Bezafibrate-d4 solid.[9] Record the exact weight.

Dissolution: Quantitatively transfer the weighed solid into a 1 mL Class A volumetric flask.

Add approximately 0.8 mL of anhydrous DMSO.

Mixing: Cap the flask and vortex the solution until all the solid is completely dissolved. Gentle

warming in a water bath may be used if necessary, but avoid high temperatures.

Dilution to Volume: Once dissolved, carefully add DMSO to the calibration mark on the

volumetric flask.[9]

Final Mixing: Cap the flask and invert it 10-15 times to ensure the solution is homogeneous.

Storage: Aliquot the stock solution into amber glass vials or cryovials to minimize light

exposure and avoid repeated freeze-thaw cycles.[5] Store the aliquots at -80°C for long-term

stability (up to 6 months).[5]

3. Preparation of Bezafibrate-d4 Working Solutions

Working solutions are prepared by diluting the stock solution to the desired final concentration

for the experiment.[10] The following is an example of preparing a 100 µM working solution.

Workflow Diagram: Working Solution Preparation
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Step 1: Start with Stock

Step 2: Dilution

Step 3: Finalizing

Thaw one aliquot of
10 mM Stock Solution

Pipette 10 µL of
10 mM Stock

Add to 990 µL of
assay buffer/solvent

in a new tube

1:100 Dilution

Vortex thoroughly

Result: 1 mL of
100 µM Working Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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